Cas no 1016749-15-7 ((3-CHLOROPHENYL)(4-METHOXYPHENYL)METHANAMINE)

• Product Name: (3-CHLOROPHENYL)(4-METHOXYPHENYL)METHANAMINE
• CAS No: 1016749-15-7
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 4567032
• Update Time: 2023-04-06

(3-CHLOROPHENYL)(4-METHOXYPHENYL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (3-CHLOROPHENYL)(4-METHOXYPHENYL)METHANAMINE
• 3-chloro-α-(4-methoxyphenyl)-Benzenemethanamine

• Inchi： 1S/C14H14ClNO/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9,14H,16H2,1H3
• InChI Key： IWXYQFXMPXWJNF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)(C1C=CC=C(Cl)C=1)N

Computed Properties

• Exact Mass: 247.076392g/mol
• Monoisotopic Mass: 247.076392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.72g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų